ethyl 6-oxo-2-propan-2-yl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate

• IUPAC Name: ethyl 6-oxo-2-propan-2-yl-1H-pyrazolo[3,4-b]pyridine-4-carboxylate
• InChI: InChI=1S/C12H15N3O3/c1-4-18-12(17)8-5-10(16)13-11-9(8)6-15(14-11)7(2)3/h5-7H,4H2,1-3H3,(H,13,14,16)
• InChI Key: YGWWLPOERUBZGG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=O)N=C2C1=CN(N2)C(C)C
• Molecular Formula: C12H15N3O3
• Molecular Weight: 249.27 g/mol

Description

The compound identified by the Chemical Abstracts Service number 25248355 is a chemical entity with significant scientific interest. This compound is utilized in various fields, including chemistry, biology, medicine, and industry, due to its unique properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of the compound with Chemical Abstracts Service number 25248355 involves several steps, each requiring specific reaction conditions. The synthetic routes typically include the formation of intermediate compounds, which are then converted into the final product through a series of chemical reactions. The reaction conditions, such as temperature, pressure, and the use of catalysts, play a crucial role in determining the yield and purity of the final product.

Industrial Production Methods: In industrial settings, the production of the compound with Chemical Abstracts Service number 25248355 is carried out on a larger scale. This involves optimizing the reaction conditions to maximize yield and minimize costs. Industrial production methods often include continuous flow processes, which allow for the efficient and consistent production of the compound.

Chemical Reactions Analysis

Types of Reactions: The compound with Chemical Abstracts Service number 25248355 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s structure and properties, enabling its use in different applications.

Common Reagents and Conditions: Common reagents used in the reactions involving the compound with Chemical Abstracts Service number 25248355 include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as solvent choice, temperature, and pH, are carefully controlled to ensure the desired reaction outcome.

Major Products: The major products formed from the reactions of the compound with Chemical Abstracts Service number 25248355 depend on the specific reaction conditions and reagents used. These products are often intermediates in the synthesis of more complex molecules or final products used in various applications.

Scientific Research Applications

The compound with Chemical Abstracts Service number 25248355 has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it is utilized in studies involving enzyme interactions and metabolic pathways. In medicine, the compound is investigated for its potential therapeutic effects and as a diagnostic tool. In industry, it is used in the production of various materials and chemicals.

Mechanism of Action

The mechanism of action of the compound with Chemical Abstracts Service number 25248355 involves its interaction with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, and other proteins, resulting in various biological effects. The compound’s mechanism of action is studied to understand its potential therapeutic applications and to develop new drugs based on its structure.